Cas no 1508236-66-5 (5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole)

5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an ethyl group at the 5-position and a pyrrolidine moiety at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The pyrrolidine ring enhances conformational flexibility, while the pyrazole scaffold offers stability and hydrogen-bonding capabilities. Its well-defined stereochemistry and functional group compatibility make it valuable for medicinal chemistry research, including the development of enzyme inhibitors or receptor modulators. The compound’s synthetic accessibility further supports its use in exploratory studies and structure-activity relationship investigations.

5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole structure

1508236-66-5 structure

Product Name:5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole

CAS No:1508236-66-5

MF:C₉H₁₅N₃

MW:165.235501527786

CID:5578305

Update Time:2025-06-08

5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 5-ethyl-3-(2-pyrrolidinyl)-
- 5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
- 5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
- Inchi： 1S/C9H15N3/c1-2-7-6-9(12-11-7)8-4-3-5-10-8/h6,8,10H,2-5H2,1H3,(H,11,12)
- InChI Key： GFUDQJSPTPFIND-UHFFFAOYSA-N
- SMILES： N1C(CC)=CC(C2CCCN2)=N1

Experimental Properties

Density: 1.077±0.06 g/cm3(Predicted)
Boiling Point: 334.7±30.0 °C(Predicted)
pka: 14.45±0.10(Predicted)

5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E264856-100mg	5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1508236-66-5		100mg	$ 160.00	2022-06-05
TRC	E264856-500mg	5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1508236-66-5		500mg	$ 590.00	2022-06-05
TRC	E264856-1g	5-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1508236-66-5		1g	$ 910.00	2022-06-05
Life Chemicals	F1913-0470-0.25g	5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1508236-66-5	95%+	0.25g	$616.0	2023-09-06
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Life Chemicals	F1913-0470-1g	5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1508236-66-5	95%+	1g	$684.0	2023-09-06
Life Chemicals	F1913-0470-2.5g	5-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1508236-66-5	95%+	2.5g	$1368.0	2023-09-06
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